Cas no 1361501-11-2 (2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361501-11-2
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912209
• Update Time: 2025-06-08

2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-10-5-9(6-11(15)7-10)12-3-8(1-2-17)4-13(16)18-12/h3-7H,1H2
• InChI Key： SDDGXXFEEHISEH-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CC(C2C=C(C=C(C=2)Cl)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361501-11-2)

2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile, with the chemical formula C₁₀H₃Cl₃N₂, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile applications in the synthesis of biologically active molecules. Its unique structural features, including multiple chlorine substituents and a pyridine core, make it a valuable building block for developing novel therapeutic agents.

The CAS number 1361501-11-2 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. The presence of chloro and nitrile functional groups enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery processes.

In recent years, 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors for enzymes involved in cancer metabolism. The compound’s ability to undergo selective functionalization has allowed chemists to fine-tune its pharmacological properties, making it a cornerstone in the design of next-generation therapeutics.

The 3,5-dichlorophenyl moiety in the molecule contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. This feature has been exploited in the development of orally active compounds that exhibit improved bioavailability. Furthermore, the pyridine-4-acetonitrile core provides a hydrogen bond acceptor site, enhancing interactions with biological targets such as proteins and nucleic acids.

Recent advancements in computational chemistry have further highlighted the significance of 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile. Molecular docking studies have revealed its potential as a scaffold for kinase inhibitors, particularly those targeting tyrosine kinases implicated in chronic diseases. These studies not only underscore its synthetic utility but also open new avenues for drug development.

The agrochemical industry has also recognized the value of this compound. Its structural motifs are reminiscent of known herbicides and fungicides, suggesting its potential as a precursor for novel crop protection agents. By modifying its functional groups, chemists can explore new chemical spaces that may lead to more effective and environmentally sustainable agricultural solutions.

In conclusion, 2-Chloro-6-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361501-11-2) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even greater role in advancing scientific and industrial innovation.